Cas no 105688-61-7 (3,5-Cyclohexadiene-1,2-diol, 3-(1-methylethyl)-)

• Product Name: 3,5-Cyclohexadiene-1,2-diol, 3-(1-methylethyl)-
• CAS No: 105688-61-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 97415
• PubChem ID: 71333746
• Update Time: 2025-04-18

3,5-Cyclohexadiene-1,2-diol, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-diol, 3-(1-methylethyl)-
• 3-propan-2-ylcyclohexa-3,5-diene-1,2-diol
• 2,3-dihydroxy-2,3-dihydroisopropylbenzene
• DTXSID50761952
• 3-(Propan-2-yl)cyclohexa-3,5-diene-1,2-diol
• 105688-61-7

• Inchi： 1S/C9H14O2/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6,8-11H,1-2H3
• InChI Key： NYJNNUSDAYXEQI-UHFFFAOYSA-N
• SMILES： OC1C(C=CC=C1C(C)C)O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols